Cas no 1147558-40-4 (tert-butyl exo-3-cyano-8-azabicyclo[3.2.1]octane-8-carboxylate)

• Product Name: tert-butyl exo-3-cyano-8-azabicyclo[3.2.1]octane-8-carboxylate
• CAS No: 1147558-40-4
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• MDL: MFCD23381617
• CID: 3163068
• PubChem ID: 50999099
• Update Time: 2025-04-21

tert-butyl exo-3-cyano-8-azabicyclo[3.2.1]octane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• exo-8-Boc-3-cyano-8-azabicyclo[3.2.1]octane
• tert-butyl exo-3-cyano-8-azabicyclo[3.2.1]octane-8-carboxylate
• AS-34659
• SCHEMBL16116400
• Z2044794561
• CS-0049354
• exo-8-Boc-8-azabicyclo[3.2.1]octane-3-carbonitrile
• MFCD23381617
• TERT-BUTYL (1R,3R,5S)-3-CYANO-8-AZABICYCLO[3.2.1]OCTANE-8-CARBOXYLATE
• AKOS034818735
• Exo-tert-butyl 3-cyano-8-azabicyclo[3.2.1]octane-8-carboxylate
• 1346144-22-6
• (1 S,5R)-3-cyano-8-aza-bicyclo[3.2.1]octane-8-carboxylic acid tert-butyl ester
• tert-butyl (1S,5R)-3-cyano-8-azabicyclo[3.2.1]octane-8-carboxylate
• tert-butyl (1R,5S)-3-cyano-8-azabicyclo[3.2.1]octane-8-carboxylate
• EN300-344118
• Z1505711998
• tert-butyl (1R,3s,5S)-3-cyano-8-azabicyclo[3.2.1]octane-8-carboxylate
• AKOS025212985
• EN300-6740563
• 8-Azabicyclo[3.2.1]octane-8-carboxylic acid, 3-cyano-, 1,1-dimethylethyl ester, (3-exo)-
• UVURMTGIVKSLEM-FGWVZKOKSA-N
• Exo-tert-butyl3-cyano-8-azabicyclo[3.2.1]octane-8-carboxylate
• REL-(1R,3R,5S)-TERT-BUTYL 3-CYANO-8-AZABICYCLO[3.2.1]OCTANE-8-CARBOXYLATE
• SCHEMBL16115131
• SCHEMBL16135448
• (1S,5R)-3-cyano-8-aza-bicyclo[3.2.1]octane-8-carboxylic acid tert-butyl ester
• N-Boc-3-Cyano-8-azabicyclo[3.2.1]octane
• 1147558-40-4
• D73084

• MDL： MFCD23381617
• Inchi： 1S/C13H20N2O2/c1-13(2,3)17-12(16)15-10-4-5-11(15)7-9(6-10)8-14/h9-11H,4-7H2,1-3H3/t9?,10-,11+
• InChI Key： UVURMTGIVKSLEM-FGWVZKOKSA-N
• SMILES： O(C(C)(C)C)C(N1[C@H]2CC(C#N)C[C@@H]1CC2)=O

Computed Properties

• Exact Mass: 236.152477885g/mol
• Monoisotopic Mass: 236.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 53.3Ų